Cas no 852684-59-4 (N-(3,5-dimethylphenyl)-3-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(3,5-dimethylphenyl)-3-(morpholine-4-sulfonyl)benzamide
• CAS No: 852684-59-4
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5420098
• PubChem ID: 2683297
• Update Time: 2025-06-12

N-(3,5-dimethylphenyl)-3-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-3-(morpholine-4-sulfonyl)benzamide
• 852684-59-4
• N-(3,5-dimethylphenyl)-3-(morpholinosulfonyl)benzamide
• starbld0002750
• N-(3,5-Dimethyl-phenyl)-3-(morpholine-4-sulf onyl)-benzamide
• Z30889771
• F3374-0019
• N-(3,5-dimethylphenyl)-3-morpholin-4-ylsulfonylbenzamide
• BB 0222035
• AKOS002281727
• N-(3,5-Dimethylphenyl)-3-(4-morpholinylsulfonyl)benzamide

• Inchi： 1S/C19H22N2O4S/c1-14-10-15(2)12-17(11-14)20-19(22)16-4-3-5-18(13-16)26(23,24)21-6-8-25-9-7-21/h3-5,10-13H,6-9H2,1-2H3,(H,20,22)
• InChI Key： XSRDADVIXPZVCN-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)C1=CC=CC(S(N2CCOCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 374.13002836g/mol
• Monoisotopic Mass: 374.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.92±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,5-dimethylphenyl)-3-(morpholine-4-sulfonyl)benzamide

Professional Introduction to N-(3,5-dimethylphenyl)-3-(morpholine-4-sulfonyl)benzamide (CAS No. 852684-59-4)

N-(3,5-dimethylphenyl)-3-(morpholine-4-sulfonyl)benzamide, identified by its CAS number 852684-59-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and development. The structural features of this molecule, including its aromatic rings and functional groups, contribute to its unique chemical properties and reactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The< strong>N-(3,5-dimethylphenyl) moiety in the compound's name is a key structural component that influences its electronic and steric properties. The presence of two methyl groups at the 3rd and 5th positions on the phenyl ring enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability. This feature is particularly relevant in drug design, where optimizing pharmacokinetic profiles is crucial for achieving effective therapeutic outcomes.

The< strong>3-(morpholine-4-sulfonyl)benzamide portion of the molecule introduces a sulfonyl group and a morpholine ring, both of which are known to contribute to biological activity. Sulfonyl groups are frequently found in pharmacologically active compounds due to their ability to interact with biological targets such as enzymes and receptors. The morpholine ring, on the other hand, is a common scaffold in medicinal chemistry, often contributing to solubility and metabolic stability. The combination of these features in N-(3,5-dimethylphenyl)-3-(morpholine-4-sulfonyl)benzamide suggests potential applications in various therapeutic areas.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules containing both aromatic and heterocyclic rings. Studies have shown that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in N-(3,5-dimethylphenyl)-3-(morpholine-4-sulfonyl)benzamide may contribute to its ability to interact with biological targets in novel ways, making it a promising candidate for further investigation.

The synthesis of N-(3,5-dimethylphenyl)-3-(morpholine-4-sulfonyl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of this molecule. The efficiency of these synthetic routes is critical for producing sufficient quantities of the compound for subsequent biological testing.

Evaluation of the biological activity of N-(3,5-dimethylphenyl)-3-(morpholine-4-sulfonyl)benzamide typically involves in vitro assays that assess its interaction with specific biological targets. These assays can provide insights into the compound's potential therapeutic effects and mechanisms of action. For instance, enzyme inhibition studies can determine whether the molecule interacts with enzymes relevant to diseases such as cancer or inflammation. Additionally, cell-based assays can evaluate its effects on cellular processes like proliferation and apoptosis.

The structural diversity inherent in N-(3,5-dimethylphenyl)-3-(morpholine-4-sulfonyl)benzamide also makes it a valuable scaffold for structure-activity relationship (SAR) studies. By modifying specific parts of the molecule, researchers can explore how changes in structure affect biological activity. This approach is essential for optimizing drug candidates and developing more effective therapeutics. The flexibility offered by the aromatic and heterocyclic components allows for extensive modifications while maintaining core structural features that contribute to biological activity.

In conclusion, N-(3,5-dimethylphenyl)-3-(morpholine-4-sulfonyl)benzamide(CAS No. 852684-59-4) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features and demonstrated synthetic feasibility make it a promising candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to advance, compounds like this one will play a crucial role in developing innovative treatments for various diseases.